Cas no 35224-98-7 (1H-1,2,3-Triazole, 4-(4-fluorophenyl)-)

• Product Name: 1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
• CAS No: 35224-98-7
• MF: C₈H₆FN₃
• MW: 163.151744365692
• CID: 1469093
• PubChem ID: 9877471
• Update Time: 2025-04-20

1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
• 872368-73-5
• SCHEMBL104083
• CHEMBL1909735
• KYQRWVUQWNZHFU-UHFFFAOYSA-N
• 4-(4-fluorophenyl)-2h-1,2,3-triazole
• AKOS024385321
• AB23651
• 4-(4-fluoro-phenyl)-1H-[1,2,3]triazole
• 4-(4-fluorophenyl)-2H-triazole
• 4-fluorophenyl-triazole
• 4-(4-fluorophenyl)-1H-1,2,3-triazole
• 5-(4-Fluorophenyl)-1h-1,2,3-triazole
• MFCD06251909
• DB-379750
• SY297242
• BDBM50355867
• 35224-98-7
• DB-185305

• Inchi： 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
• InChI Key： KYQRWVUQWNZHFU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NNN=1

Computed Properties

• Exact Mass: 163.05468
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57